molecular formula C6H3Cl2NO B1278935 4-chloropyridine-2-carbonyl Chloride CAS No. 53750-66-6

4-chloropyridine-2-carbonyl Chloride

Cat. No.: B1278935
CAS No.: 53750-66-6
M. Wt: 176 g/mol
InChI Key: FYBNFLRGZHGUDY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Chloropyridine-2-carbonyl chloride is a chemical compound with the molecular formula C6H3Cl2NO. It is characterized by the presence of chlorine and carbonyl functional groups. This compound is known for its applications in various chemical processes and is used as an intermediate in the synthesis of pharmaceuticals and agrochemicals .

Scientific Research Applications

4-Chloropyridine-2-carbonyl chloride has several scientific research applications:

Safety and Hazards

4-Chloropyridine-2-carbonyl Chloride may cause skin irritation, serious eye irritation, and may be corrosive to metals . It is recommended to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eyes .

Biochemical Analysis

Biochemical Properties

4-Chloropyridine-2-carbonyl chloride plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it is known to react with nucleophiles, leading to the formation of pyridine derivatives . These interactions are crucial in the synthesis of complex organic molecules, which are essential in the development of pharmaceuticals and agrochemicals.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, it can inhibit certain enzymes, leading to changes in metabolic pathways and gene expression . These effects are critical in understanding the compound’s role in biochemical and pharmacological applications.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, leading to enzyme inhibition or activation. This binding interaction can result in changes in gene expression and metabolic pathways . Understanding these molecular mechanisms is essential for developing new pharmaceuticals and agrochemicals.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are crucial factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under certain conditions, but can degrade over time, affecting its efficacy and safety . These temporal effects are important for designing experiments and interpreting results.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may have minimal effects, while at high doses, it can cause toxic or adverse effects. Understanding these dosage effects is crucial for determining the safe and effective use of this compound in pharmaceuticals and agrochemicals .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its activity and function. It interacts with specific transporters and binding proteins, influencing its localization and accumulation . These factors are important for understanding the compound’s pharmacokinetics and pharmacodynamics.

Subcellular Localization

The subcellular localization of this compound affects its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications

Preparation Methods

The synthesis of 4-chloropyridine-2-carbonyl chloride typically involves the chlorination of pyridine derivatives. One common method is the reaction of 4-chloropyridine with thionyl chloride, which results in the formation of this compound. The reaction conditions usually involve refluxing the reactants in an inert atmosphere to ensure the complete conversion of the starting materials .

Industrial production methods often involve the use of large-scale reactors and optimized reaction conditions to maximize yield and purity. The process may include steps such as distillation and recrystallization to purify the final product .

Chemical Reactions Analysis

4-Chloropyridine-2-carbonyl chloride undergoes various types of chemical reactions, including:

Common reagents and conditions used in these reactions include thionyl chloride for chlorination, water for hydrolysis, and lithium aluminum hydride for reduction. The major products formed from these reactions are amides, esters, carboxylic acids, and alcohols .

Mechanism of Action

The mechanism of action of 4-chloropyridine-2-carbonyl chloride involves its reactivity with nucleophiles. The carbonyl chloride group is highly electrophilic, making it susceptible to nucleophilic attack. This reactivity allows it to form covalent bonds with nucleophiles, leading to the formation of various derivatives. The molecular targets and pathways involved depend on the specific nucleophile and reaction conditions .

Comparison with Similar Compounds

4-Chloropyridine-2-carbonyl chloride can be compared with other similar compounds, such as:

    2-Chloropyridine-3-carbonyl chloride: This compound has a similar structure but differs in the position of the chlorine and carbonyl groups.

    4-Chloropyridine-2-carboxylic acid: This compound is the hydrolysis product of this compound.

    4-Chloropyridine: This is a simpler compound with only a chlorine substituent on the pyridine ring.

The uniqueness of this compound lies in its dual functional groups, which provide versatility in chemical reactions and applications .

Properties

IUPAC Name

4-chloropyridine-2-carbonyl chloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C6H3Cl2NO/c7-4-1-2-9-5(3-4)6(8)10/h1-3H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FYBNFLRGZHGUDY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CN=C(C=C1Cl)C(=O)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C6H3Cl2NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID60454969
Record name 4-chloropyridine-2-carbonyl Chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60454969
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

176.00 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

53750-66-6
Record name 4-chloropyridine-2-carbonyl Chloride
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID60454969
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 4-Chloropyridine-2-carbonyl chloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Synthesis routes and methods

Procedure details

To a suspension of 4-chloro-pyridine-2-carboxylic acid (2.0 g, 12.8 mmol) in dichloroethane (43 mL) was added thionyl chloride (2.8 mL, 38.5 mmol) and DMF (2-3 drops). The suspension was warmed to 85° C. After 1 h, the resulting clear, yellow solution was cooled to rt and concentrated. The residue was dissolved in DCE and concentrated. This process was repeated two additional times to give a yellow liquid which crystallized upon standing to give a yellow solid.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
43 mL
Type
solvent
Reaction Step One
Quantity
2.8 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
4-chloropyridine-2-carbonyl Chloride
Reactant of Route 2
Reactant of Route 2
4-chloropyridine-2-carbonyl Chloride
Reactant of Route 3
4-chloropyridine-2-carbonyl Chloride
Reactant of Route 4
4-chloropyridine-2-carbonyl Chloride
Reactant of Route 5
Reactant of Route 5
4-chloropyridine-2-carbonyl Chloride
Reactant of Route 6
Reactant of Route 6
4-chloropyridine-2-carbonyl Chloride
Customer
Q & A

Q1: How does 4-chloropyridine-2-carbonyl chloride contribute to the creation of diverse molecular structures?

A1: this compound serves as a versatile building block in organic synthesis due to its reactive carbonyl chloride functional group. This group readily participates in nucleophilic substitution reactions, allowing for the attachment of various amines. This characteristic is demonstrated in both studies where it reacts with different aniline derivatives to form amide bonds. [, ] This ability to readily form amides makes it a valuable precursor for generating diverse libraries of compounds, particularly those containing pyridine and amide functionalities, which are commonly found in biologically active molecules.

Q2: The studies mention the synthesis of "phosphorus-substituted pyridine-2-carboxylic acid anilides" and "Sorafenib derivatives". How does the structure of this compound relate to the biological activity of these synthesized compounds?

A2: this compound provides a structural scaffold upon which more complex molecules are built. In both studies, this compound contributes to the formation of the core pyridine-2-carboxamide structure. [, ] While this compound itself may not have inherent biological activity, the chlorine atom serves as a point for further modification.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.